Cas no 5873-86-9 (Benzenecarbothioic acid, O-methyl ester)

• Product Name: Benzenecarbothioic acid, O-methyl ester
• CAS No: 5873-86-9
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 341081
• PubChem ID: 578497
• Update Time: 2025-04-19

Benzenecarbothioic acid, O-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, O-methyl ester
• Methyl thiobenzoate
• O-methyl benzenecarbothioate
• O-Methyl thiobenzoate
• Thiobenzoic acid methyl ester
• Thiobenzoic acid O-methyl ester
• DTXSID30342086
• SCHEMBL812710
• Benzoic acid, thio-, O-methyl ester
• Methyl thionobenzoate
• o-Methyl benzenecarbothioate #
• 5873-86-9

• Inchi： 1S/C8H8OS/c1-9-8(10)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： IXVOVVPVAXAFIV-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 152.02964
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives